Cas no 1261956-33-5 (Ethyl 1-(4-fluorophenyl)cyclopropanecarboxylate)

• Product Name: Ethyl 1-(4-fluorophenyl)cyclopropanecarboxylate
• CAS No: 1261956-33-5
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• MDL: MFCD18311882
• CID: 1039098
• PubChem ID: 53217078
• Update Time: 2025-10-28

Ethyl 1-(4-fluorophenyl)cyclopropanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 1-(4-fluorophenyl)cyclopropanecarboxylate
• Cyclopropanecarboxylic acid, 1-(4-fluorophenyl)-, ethyl ester
• ethyl 1-(4-fluorophenyl)cyclopropane-1-carboxylate
• Ethyl1-(4-fluorophenyl)cyclopropanecarboxylate
• DTXSID20682185
• MFCD18311882
• BS-20291
• SCHEMBL24220122
• AKOS015853479
• 1261956-33-5
• DB-351236

• MDL： MFCD18311882
• Inchi： 1S/C12H13FO2/c1-2-15-11(14)12(7-8-12)9-3-5-10(13)6-4-9/h3-6H,2,7-8H2,1H3
• InChI Key： XSEBLFOXTYFEQC-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1(C(=O)OCC)CC1

Computed Properties

• Exact Mass: 208.09000
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.30000
• LogP: 2.42040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on Ethyl 1-(4-fluorophenyl)cyclopropanecarboxylate

Ethyl 1-(4-fluorophenyl)cyclopropanecarboxylate (CAS No. 1261956-33-5): A Comprehensive Overview

Ethyl 1-(4-fluorophenyl)cyclopropanecarboxylate (CAS No. 1261956-33-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the synthesis of bioactive molecules and the exploration of novel therapeutic pathways.

The molecular structure of Ethyl 1-(4-fluorophenyl)cyclopropanecarboxylate consists of a cyclopropane ring substituted with a carboxylate ester group and a fluorophenyl moiety. The presence of the fluorine atom in the phenyl ring introduces a level of electronic and steric modulation that can significantly influence the compound's reactivity and biological activity. This feature makes it an attractive scaffold for medicinal chemists seeking to develop innovative drug candidates.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the properties of this compound. Studies suggest that the cyclopropane ring can serve as a versatile handle for further functionalization, allowing for the creation of more complex derivatives with tailored pharmacological profiles. The combination of computational insights with experimental validation has been pivotal in understanding the potential of Ethyl 1-(4-fluorophenyl)cyclopropanecarboxylate as a building block in drug discovery.

In the realm of medicinal chemistry, the< strong>fluorophenyl group is well-documented for its ability to enhance metabolic stability and binding affinity towards biological targets. The incorporation of this moiety into Ethyl 1-(4-fluorophenyl)cyclopropanecarboxylate underscores its potential utility in designing molecules that exhibit improved pharmacokinetic properties. Such attributes are crucial for translating laboratory discoveries into viable therapeutic agents.

The synthesis of Ethyl 1-(4-fluorophenyl)cyclopropanecarboxylate involves multi-step organic transformations, each requiring precise control to ensure high yield and purity. Researchers have employed various catalytic systems and reaction conditions to optimize the synthetic pathway. For instance, palladium-catalyzed cross-coupling reactions have been utilized to construct the cyclopropane core, while nucleophilic substitution reactions have been employed to introduce the carboxylate ester functionality.

The role of spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy cannot be overstated in characterizing this compound. These tools provide detailed insights into the molecular structure and purity of Ethyl 1-(4-fluorophenyl)cyclopropanecarboxylate, enabling researchers to confirm their synthetic efforts and proceed with downstream applications.

Current research endeavors are focused on exploring the biological activity of derivatives derived from Ethyl 1-(4-fluorophenyl)cyclopropanecarboxylate. Preliminary studies have hinted at its potential in modulating enzyme activity and interacting with specific biological pathways. These findings are particularly intriguing given the growing interest in fluorinated compounds for their enhanced bioavailability and reduced susceptibility to degradation.

The pharmaceutical industry has long recognized the value of fluorine-containing compounds in drug development. The ability of fluorine to influence electronic properties, lipophilicity, and metabolic stability makes it a preferred element in many drug candidates. Ethyl 1-(4-fluorophenyl)cyclopropanecarboxylate, with its unique structural features, aligns well with this trend and offers a promising platform for future drug discovery initiatives.

In conclusion, Ethyl 1-(4-fluorophenyl)cyclopropanecarboxylate (CAS No. 1261956-33-5) represents a fascinating compound with significant potential in pharmaceutical research. Its structural characteristics, coupled with recent advancements in synthetic methodologies and computational modeling, position it as a valuable asset for chemists and biologists alike. As research continues to uncover new applications for this compound, its role in developing next-generation therapeutics is likely to expand.